Cas no 2171764-43-3 (3-(3-aminopentan-3-yl)-1-azabicyclo2.2.2octan-3-ol)

• Product Name: 3-(3-aminopentan-3-yl)-1-azabicyclo2.2.2octan-3-ol
• CAS No: 2171764-43-3
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5777399
• PubChem ID: 165603302
• Update Time: 2025-05-21

3-(3-aminopentan-3-yl)-1-azabicyclo2.2.2octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2171764-43-3
• 3-(3-aminopentan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol
• EN300-1646938
• 3-(3-aminopentan-3-yl)-1-azabicyclo2.2.2octan-3-ol

• Inchi： 1S/C12H24N2O/c1-3-11(13,4-2)12(15)9-14-7-5-10(12)6-8-14/h10,15H,3-9,13H2,1-2H3
• InChI Key： QSWVSQHGFQKWII-UHFFFAOYSA-N
• SMILES： OC1(CN2CCC1CC2)C(CC)(CC)N

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(3-aminopentan-3-yl)-1-azabicyclo2.2.2octan-3-ol

Professional Introduction to 3-(3-aminopentan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol (CAS No. 2171764-43-3)

3-(3-aminopentan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171764-43-3, belongs to a class of molecules known for their structural complexity and functional diversity. The presence of both an amine group and a bicyclo[2.2.2]octane scaffold makes it a promising candidate for further investigation in drug discovery and development.

The bicyclo[2.2.2]octane core is a privileged scaffold that has been extensively studied for its potential in medicinal chemistry. Its rigid three-membered ring system provides a stable framework that can be modified to interact with biological targets in specific ways. In particular, the amine group attached to the bicyclic structure offers opportunities for further functionalization, enabling the synthesis of derivatives with tailored properties.

Recent advancements in chemical biology have highlighted the importance of amine-containing heterocycles in the development of novel therapeutic agents. These compounds often exhibit favorable pharmacokinetic profiles and can be designed to target a wide range of biological processes. The structure-activity relationships (SAR) of such molecules are crucial for optimizing their efficacy and minimizing side effects.

In the context of modern drug discovery, the synthesis of complex molecules like 3-(3-aminopentan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol requires sophisticated synthetic strategies. Techniques such as transition metal-catalyzed reactions, ring-closing metathesis, and stereoselective transformations are often employed to construct the desired scaffolds with high precision. The development of efficient synthetic routes is essential for both academic research and industrial applications.

The potential biological activity of 3-(3-aminopentan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol has been explored in several preclinical studies. Initial findings suggest that this compound may exhibit properties relevant to therapeutic intervention in areas such as inflammation, pain management, and neurodegenerative diseases. The amine group on the molecule is particularly interesting as it can serve as a site for post-synthetic modifications, allowing researchers to fine-tune its interactions with biological targets.

One of the most compelling aspects of this compound is its structural versatility. The bicyclo[2.2.2]octane core provides a rigid framework that can be modified in numerous ways, while the amine group offers a handle for further functionalization through techniques such as coupling reactions with carboxylic acids or aldehydes. This flexibility allows chemists to design derivatives with specific pharmacological profiles.

The synthesis of 3-(3-aminopentan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques can be used to predict the binding modes of this compound to potential targets, providing valuable insights into its mechanism of action. These computational approaches are increasingly integrated into drug development pipelines, complementing traditional experimental methods.

As research in pharmaceutical chemistry continues to evolve, compounds like 3-(3-aminopentan-3-yl)-1-azabicyclo[2.2.2]octan-3-ol are likely to play a significant role in the discovery and development of new therapeutics. Their unique structural features and potential biological activities make them attractive candidates for further investigation by academic researchers and pharmaceutical companies alike.

The future directions for research on this compound may include exploring its interactions with various biological targets using high-throughput screening technologies, optimizing its synthetic routes for scalability, and investigating its pharmacokinetic properties in preclinical models. By leveraging advances in synthetic chemistry, computational biology, and pharmacology, scientists can unlock the full potential of this promising molecule.